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Compound of Interest

Compound Name: C20 Sphinganine

CAS No.: 24006-62-0

Cat. No.: B150520

Get Quote

Executive Summary & Hazard Context
C20 Sphinganine (d20:0) is a bioactive sphingoid base used primarily as a mass spectrometry

standard and in cell signaling research. Unlike its unsaturated analog sphingosine, C20
sphinganine is fully saturated, offering slightly higher chemical stability. However, its handling

presents a dual-hazard profile: biological modulation and solvent-mediated exposure.

While the pure powder is classified as an irritant (H315, H319, H335), the critical safety failure

point in most laboratories is not the lipid itself, but the organic solvent systems (e.g.,

Chloroform:Methanol, DMSO) required for solubilization. These solvents act as vehicles that

can facilitate the transdermal absorption of bioactive lipids, potentially triggering unintended

apoptotic or proliferative signaling pathways in exposed personnel.

This guide moves beyond generic safety advice to provide a self-validating protocol for

handling C20 Sphinganine with high scientific integrity.
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Standard laboratory PPE is often insufficient for lipidomics workflows involving halogenated

solvents. The following matrix prescribes protection levels based on the specific phase of

experimentation.

Operational
Phase

Primary
Hazard

Hand
Protection
(Gloves)

Respiratory
Protection

Eye/Face
Protection

1. Vial Receipt &

Storage

Surface

contamination

(low risk)

Standard Nitrile

(4 mil)

Lab environment

ventilation

Safety Glasses

with side shields

2. Weighing

(Powder)

Inhalation of

bioactive dust

Standard Nitrile

(4 mil)

Chemical Fume

Hood

(Mandatory). If

hood

unavailable: N95

Respirator.

Safety Goggles

(sealed)

3. Solubilization

(DMSO)

Skin absorption

(Vehicle effect)

Double Nitrile

(Outer glove

changed

immediately

upon splash)

Chemical Fume

Hood
Safety Goggles

4. Solubilization

(Chloroform)

High Risk: Rapid

glove

degradation

PVA (Polyvinyl

alcohol) or Viton

laminate.

Standard nitrile

degrades in <1

min.[1]

Chemical Fume

Hood (High flow)

Face Shield +

Goggles

5. Waste

Disposal

Mixed

chemical/biohaza

rd

Thick Nitrile (8

mil) or Double

Standard Nitrile

Chemical Fume

Hood
Safety Goggles
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Critical Safety Insight: Do not rely on standard nitrile gloves when handling Chloroform-based

lipid standards. Chloroform permeates nitrile in seconds, carrying the dissolved bioactive lipid

directly against the skin.

Operational Protocol: From Receipt to Disposal
Phase A: Receipt and Stabilization

Inspection: Upon receipt, inspect the vial for cracks. C20 Sphinganine is typically supplied

as a lyophilized powder.

Thermal Equilibration: Allow the vial to warm to room temperature before opening. Opening a

cold vial introduces condensation, which is detrimental to accurate weighing and lipid

stability.

Storage: Store powder at -20°C. While d20:0 is saturated and resistant to oxidation, best

practice dictates storage under an inert gas overlay (Argon or Nitrogen) to maintain the

integrity of the lipid library.

Phase B: Reconstitution (The Critical Control Point)
Objective: Solubilize lipid without compromising containment.

Vessel Selection: Use Glass or Stainless Steel only.

Why? Lipids are lipophilic and will adhere to polypropylene (plastic) tubes, altering

concentration. Organic solvents can also leach plasticizers (phthalates) from plastic tubes,

contaminating mass spectrometry data.

Solvent Choice:

Method A (Cell Culture): Dissolve in warm DMSO (up to 2-10 mg/mL).
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Method B (Lipidomics/MS): Dissolve in Chloroform:Methanol (2:1 v/v).

Execution: Perform all solubilization inside a certified Chemical Fume Hood.

Aliquotting: Immediately aliquot stock solutions into amber glass vials with Teflon-lined caps.

Purge headspace with Argon before sealing.

Phase C: Waste Disposal
Segregation:

Solid Waste: Contaminated wipes and gloves go into "Hazardous Solid Waste."

Liquid Waste: Segregate based on solvent. Chloroform mixtures must go to Halogenated

Organic Waste. DMSO mixtures go to Non-Halogenated Organic Waste.

Decontamination: Wipe down work surfaces with 70% Ethanol followed by a detergent scrub

to remove lipid residues.

Visualized Safety Workflow
The following diagram illustrates the logical flow of risk assessment and decision-making during

the handling process.
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START: Receive C20 Sphinganine

Check Physical State

State: Lyophilized Powder State: Organic Solution

Risk: Inhalation/Dust

Risk: Transdermal/Solvent

Protocol: Weigh in Fume Hood
(Anti-static gun recommended)

Select Solvent

Solvent: DMSO Solvent: Chloroform/MeOH

PPE: Double Nitrile Gloves

 Moderate Risk

PPE: Silver Shield / Viton Gloves

 High Permeation Risk

Storage: -20°C, Glass Vial,
Argon Overlay

Disposal: Halogenated vs.
Non-Halogenated Stream

Click to download full resolution via product page
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Figure 1: Decision logic for PPE selection and handling based on solvent interaction and

physical state.

Emergency Response Procedures
Skin Exposure (Solvent-Borne)

Immediate Action: If using Chloroform, do not wash immediately with water if the glove is

fused to skin (rare but possible). First, peel off the glove gently.

Wash: Flush the affected area with copious amounts of soap and water for 15 minutes.

Report: Bioactive lipids can have delayed systemic effects. Report the solvent and the

concentration of the lipid to the safety officer.

Spills (Powder)[2]
Containment: Cover the powder with a wet paper towel (dampened with water) to prevent

dust generation.

Cleanup: Wipe up carefully. Treat waste as hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.benchchem.com/product/b150520/docs#operational-safety-guide-handling-c20-sphinganine-d20-0-in-research-environments
https://www.benchchem.com/product/b150520/docs#operational-safety-guide-handling-c20-sphinganine-d20-0-in-research-environments
https://www.benchchem.com/product/b150520/docs#operational-safety-guide-handling-c20-sphinganine-d20-0-in-research-environments
https://www.benchchem.com/product/b150520/docs#operational-safety-guide-handling-c20-sphinganine-d20-0-in-research-environments
https://www.benchchem.com/product/b150520?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

